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Compound of Interest

Compound Name:
4'-Methylbiphenyl-3-carboxylic

acid

Cat. No.: B115233 Get Quote

Essential Safety and Handling Guide for 4'-
Methylbiphenyl-3-carboxylic Acid
For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4'-
Methylbiphenyl-3-carboxylic acid (CAS No. 147404-69-1). Adherence to these procedures is

essential for ensuring laboratory safety and regulatory compliance.

Hazard Summary and Personal Protective
Equipment (PPE)
4'-Methylbiphenyl-3-carboxylic acid is classified as a skin, eye, and respiratory irritant.[1]

Appropriate PPE is mandatory to prevent exposure.
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Hazard Category Hazard Statement
Recommended Personal
Protective Equipment
(PPE)

Skin Contact
H315: Causes skin irritation.[1]

[2]

Lab Coat: A chemical-resistant

lab coat must be worn and fully

buttoned. Gloves: Chemical-

resistant gloves are required.

Nitrile or butyl rubber gloves

are recommended.[3][4][5]

Inspect gloves before each

use and replace them

immediately if contaminated or

damaged. Footwear: Fully

enclosed shoes are

mandatory.

Eye Contact
H319: Causes serious eye

irritation.[1][2]

Safety Glasses/Goggles: Wear

safety glasses with side

shields or chemical splash

goggles conforming to ANSI

Z87.1 or European Standard

EN166. Face Shield: A face

shield worn over safety

glasses or goggles is

recommended when there is a

significant risk of dust

generation or splashing.[6]

Inhalation H335: May cause respiratory

irritation.[1][2]

Ventilation: All handling of the

solid compound should occur

in a well-ventilated area,

preferably within a certified

chemical fume hood.[6][7]

Respiratory Protection: If

engineering controls are

insufficient to maintain

exposure below permissible

limits, a NIOSH-approved
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respirator is required. For

powdered solids, a minimum of

an N95 particulate respirator is

recommended.[8][9][10] If eye

irritation is a concern, a full-

facepiece respirator should be

used.[9]

Ingestion Harmful if swallowed.

Do not eat, drink, or smoke in

laboratory areas. Wash hands

thoroughly with soap and

water after handling the

compound, even if gloves were

worn.[11]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling 4'-Methylbiphenyl-3-carboxylic acid is crucial to minimize

exposure risk.

Preparation and Engineering Controls
Designated Area: Designate a specific area for handling 4'-Methylbiphenyl-3-carboxylic
acid, preferably within a chemical fume hood.[12]

Ventilation Check: Ensure the chemical fume hood is functioning correctly before

commencing any work.

Gather Materials: Assemble all necessary equipment, including spatulas, weigh boats,

glassware, and appropriately labeled waste containers, before handling the chemical.[12]

Emergency Equipment: Confirm that a safety shower and eyewash station are readily

accessible and unobstructed.[7]

Donning Personal Protective Equipment (PPE)
Put on all required PPE as detailed in the table above, ensuring a proper fit.
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Inspect gloves for any defects before use.

Handling the Compound
Weighing: When weighing the powder, do so within the chemical fume hood. Use a weigh

boat to minimize spills.[12] Keep the container of the chemical closed as much as possible.

[12][13]

Transfers: Use a spatula to transfer the solid. Avoid pouring the powder directly from the

bottle to prevent dust generation and contamination of the bottle threads.[12]

In Solution: When working with the compound in solution, handle it over disposable bench

covers to contain any potential spills.[12]

Post-Handling Procedures
Decontamination: Thoroughly clean any contaminated surfaces and equipment. Wet

cleaning methods or a HEPA vacuum are recommended for cleaning up any residual

powder; do not dry sweep.[6][12]

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Gloves should

be removed first, followed by the lab coat and then eye protection.

Hand Washing: Wash hands thoroughly with soap and water after removing PPE.[11]

Disposal Plan
Proper disposal is a critical component of the chemical lifecycle and is mandated by regulatory

bodies.

Waste Segregation: All disposable materials contaminated with 4'-Methylbiphenyl-3-
carboxylic acid (e.g., gloves, weigh boats, paper towels) must be placed in a dedicated,

clearly labeled hazardous waste container. Do not mix with other waste streams.

Containerization: Use a sealed, chemically compatible container for solid waste. The label

should clearly identify the contents as "4'-Methylbiphenyl-3-carboxylic Acid Waste" and

include appropriate hazard warnings.
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Consult Regulations: Adhere to all local, state, and federal regulations for hazardous waste

disposal. Consult your institution's Environmental Health and Safety (EHS) department for

specific guidance.

Disposal Method: The preferred method for the disposal of solid organic compounds is

typically high-temperature incineration conducted by a licensed chemical waste management

contractor. Never dispose of this chemical down the drain or in regular trash.[11]
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Caption: Workflow for the safe handling of 4'-Methylbiphenyl-3-carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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